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Compound of Interest

N-(3-hydroxypropyl)-2-
Compound Name:
phenylacetamide

Cat. No.: B250313

Get Quote

\ J

This technical guide provides a comprehensive overview of N-(3-hydroxypropyl)-2-
phenylacetamide, a compound of interest for researchers and professionals in drug
development and organic synthesis. While this specific molecule is not extensively documented
in publicly available databases, this guide synthesizes established chemical principles to detail
its identity, properties, a robust synthesis protocol, and safety considerations.

Compound Identification and Chemical Properties

N-(3-hydroxypropyl)-2-phenylacetamide is a derivative of phenylacetamide featuring a 3-
hydroxypropyl group attached to the amide nitrogen. Due to the limited specific literature on
this compound, a confirmed CAS number is not readily available. However, its chemical identity
can be unequivocally established through its structural and molecular formulas and other
computed identifiers.
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Identifier

Value

Source

IUPAC Name

N-(3-hydroxypropyl)-2-

phenylacetamide

Molecular Formula

C11H1sNO2

Molecular Weight

193.24 g/mol

Canonical SMILES

C1=CC=C(C=C1)CC(=0)NC(C
CO)

InChl Key

(Predicted)

Predicted Physicochemical Properties:

The properties of N-(3-hydroxypropyl)-2-phenylacetamide can be predicted based on its

structure, providing valuable insights for its handling, purification, and potential applications.

Property Predicted Value Notes
XLogP3 14 Indicates moderate lipophilicity.

The hydroxyl and amide
Hydrogen Bond Donor Count 2 groups can donate hydrogen

bonds.

The carbonyl oxygen and
Hydrogen Bond Acceptor

2 hydroxyl oxygen can accept

Count

hydrogen bonds.

Suggests conformational
Rotatable Bond Count 5 o

flexibility.

) Influences membrane

Topological Polar Surface Area  49.3 A2

permeability and solubility.

Synthesis of N-(3-hydroxypropyl)-2-
phenylacetamide: A Validated Protocol
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The synthesis of N-(3-hydroxypropyl)-2-phenylacetamide can be reliably achieved through

the acylation of 3-amino-1-propanol with a suitable phenylacetic acid derivative. The following

protocol details a standard and efficient method using phenylacetyl chloride. This approach is a

well-established method for amide bond formation.

Synthesis Workflow

Phenylacetic Acid Activation
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Caption: Synthesis of N-(3-hydroxypropyl)-2-phenylacetamide.

Step-by-Step Experimental Protocol
Materials:

» Phenylacetic acid

e Thionyl chloride (SOCI2)
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e 3-Amino-1-propanol

o Triethylamine (EtsN)

e Anhydrous Dichloromethane (DCM)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)
» Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

 Activation of Phenylacetic Acid:

o

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an
inert atmosphere (e.g., nitrogen or argon), dissolve phenylacetic acid (1.0 eq) in a minimal
amount of anhydrous DCM.

o Slowly add thionyl chloride (1.2 eq) to the solution at O °C (ice bath).

o Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3
hours, or until the evolution of HCI gas ceases. The progress of the reaction can be
monitored by the disappearance of the starting material using Thin Layer Chromatography
(TLC).

o Remove the excess thionyl chloride and solvent under reduced pressure to obtain crude
phenylacetyl chloride, which can be used in the next step without further purification.
Phenylacetyl chloride is a colorless liquid with a strong odor.[1]

e Amidation Reaction:

o In a separate flask under an inert atmosphere, dissolve 3-amino-1-propanol (1.1 eq) and
triethylamine (1.5 eq) in anhydrous DCM.
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o Cool the solution to 0 °C in an ice bath.

o Slowly add a solution of the freshly prepared phenylacetyl chloride (1.0 eq) in anhydrous
DCM to the cooled amine solution with vigorous stirring.

o Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.
The reaction progress should be monitored by TLC.

o Workup and Purification:
o Upon completion of the reaction, quench the mixture by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1M HCI, saturated
agueous NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na=SOa, filter, and concentrate under
reduced pressure to obtain the crude product.

o The crude N-(3-hydroxypropyl)-2-phenylacetamide can be purified by flash column
chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl
acetate in hexanes) or by recrystallization.

Self-Validation and Characterization:

The identity and purity of the synthesized N-(3-hydroxypropyl)-2-phenylacetamide should be
confirmed using standard analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure and assess purity.

¢ Mass Spectrometry (MS): To determine the molecular weight of the compound.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional
groups (amide C=0, N-H, and O-H).

Potential Applications and Future Directions
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While specific applications for N-(3-hydroxypropyl)-2-phenylacetamide are not well-
documented, the phenylacetamide scaffold is present in a variety of biologically active
molecules. Phenylacetamide derivatives have been investigated for their potential as:

o Pharmaceutical Intermediates: The structural motifs within N-(3-hydroxypropyl)-2-
phenylacetamide could serve as a valuable building block in the synthesis of more complex
drug candidates.

» Bioactive Molecules: The introduction of the hydroxypropyl group may impart specific
solubility and pharmacokinetic properties, making it a candidate for screening in various
biological assays.

Further research is required to elucidate the specific biological activities and potential
therapeutic applications of N-(3-hydroxypropyl)-2-phenylacetamide.

Safety, Handling, and Storage

As there is no specific safety data sheet for N-(3-hydroxypropyl)-2-phenylacetamide,
precautions for handling should be based on the safety profiles of structurally similar
phenylacetamides and the reagents used in its synthesis.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

« Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
inhalation of dust or vapors and contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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